Cas no 1805764-79-7 (2-(3-Chloropropyl)-3-(trifluoromethoxy)mandelic acid)

• Product Name: 2-(3-Chloropropyl)-3-(trifluoromethoxy)mandelic acid
• CAS No: 1805764-79-7
• MF: C₁₂H₁₂ClF₃O₄
• MW: 312.669493675232
• CID: 4939878
• Update Time: 2025-08-05

2-(3-Chloropropyl)-3-(trifluoromethoxy)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloropropyl)-3-(trifluoromethoxy)mandelic acid

• Inchi： 1S/C12H12ClF3O4/c13-6-2-4-7-8(10(17)11(18)19)3-1-5-9(7)20-12(14,15)16/h1,3,5,10,17H,2,4,6H2,(H,18,19)
• InChI Key： CLGLPNYRPKTGQP-UHFFFAOYSA-N
• SMILES： ClCCCC1C(=CC=CC=1C(C(=O)O)O)OC(F)(F)F

Computed Properties

• Exact Mass: 312.0376210 g/mol
• Monoisotopic Mass: 312.0376210 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 312.67
• XLogP3: 3.2
• Topological Polar Surface Area: 66.8

Additional information on 2-(3-Chloropropyl)-3-(trifluoromethoxy)mandelic acid

Comprehensive Overview of 2-(3-Chloropropyl)-3-(trifluoromethoxy)mandelic acid (CAS No. 1805764-79-7)

2-(3-Chloropropyl)-3-(trifluoromethoxy)mandelic acid (CAS No. 1805764-79-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of mandelic acid derivatives, which are widely recognized for their applications in drug development and material science. The presence of both chloropropyl and trifluoromethoxy groups in its structure enhances its reactivity and potential utility in various synthetic pathways.

In recent years, the demand for fluorinated compounds like 2-(3-Chloropropyl)-3-(trifluoromethoxy)mandelic acid has surged, driven by their exceptional stability and bioactivity. Researchers are particularly interested in its role as a building block for active pharmaceutical ingredients (APIs) and agrochemical intermediates. The compound's ability to act as a chiral auxiliary in asymmetric synthesis further elevates its importance in modern organic chemistry. Its CAS No. 1805764-79-7 serves as a critical identifier for regulatory and commercial purposes.

The synthesis of 2-(3-Chloropropyl)-3-(trifluoromethoxy)mandelic acid involves multi-step processes, often starting from readily available precursors like mandelic acid and 3-chloropropanol. Advanced techniques such as microwave-assisted synthesis and catalytic fluorination have been explored to improve yield and purity. These innovations align with the growing trend toward green chemistry, where minimizing waste and energy consumption is paramount. The compound's trifluoromethoxy group is particularly noteworthy, as it imparts enhanced lipophilicity and metabolic stability, making it valuable in drug design.

From an industrial perspective, 2-(3-Chloropropyl)-3-(trifluoromethoxy)mandelic acid is often sought after for its potential in developing crop protection agents and veterinary medicines. Its structural motifs are frequently incorporated into molecules targeting pest resistance and disease management. Additionally, the compound's compatibility with high-throughput screening platforms makes it a favorite among researchers exploring structure-activity relationships (SAR).

Safety and handling of 2-(3-Chloropropyl)-3-(trifluoromethoxy)mandelic acid require adherence to standard laboratory protocols. While not classified as a hazardous material, proper storage conditions—such as cool, dry environments—are recommended to maintain stability. The compound's CAS No. 1805764-79-7 is essential for referencing safety data sheets (SDS) and regulatory compliance. As the scientific community continues to explore its applications, this compound remains a subject of active investigation in both academic and industrial settings.

In conclusion, 2-(3-Chloropropyl)-3-(trifluoromethoxy)mandelic acid (CAS No. 1805764-79-7) represents a versatile and highly functionalized molecule with broad applicability. Its integration into drug discovery, agrochemical innovation, and material science underscores its importance in contemporary research. As advancements in synthetic methodologies continue, this compound is poised to play an even more significant role in addressing global challenges in healthcare and agriculture.